1,4-Bis(4-bromobenzenesulfonyl)-1,4-diazepane

• IUPAC Name: 1,4-bis[(4-bromophenyl)sulfonyl]-1,4-diazepane
• InChI: InChI=1S/C17H18Br2N2O4S2/c18-14-2-6-16(7-3-14)26(22,23)20-10-1-11-21(13-12-20)27(24,25)17-8-4-15(19)5-9-17/h2-9H,1,10-13H2
• InChI Key: PWRBLSDKRPFMKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H18Br2N2O4S2
• Molecular Weight: 538.3 g/mol

Description

“1,4-Bis(4-bromobenzenesulfonyl)-1,4-diazepane” is a complex organic compound. It contains a 1,4-diazepane ring, which is a seven-membered ring with two nitrogen atoms. This ring is substituted at the 1 and 4 positions with 4-bromobenzenesulfonyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and their connectivity. The presence of the diazepane ring and the 4-bromobenzenesulfonyl groups would significantly influence its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the diazepane ring and the 4-bromobenzenesulfonyl groups. The bromine atoms on the benzenesulfonyl groups could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the diazepane ring and the 4-bromobenzenesulfonyl groups) would affect its properties.

Mechanism of Action

Without specific context (such as biological or chemical processes), it’s difficult to discuss the mechanism of action of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its reactivity and interactions with other compounds.